1-Ethyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d]imidazole

Specification

• Molecular Formula: C21H25BN2O2
• Molecular Weight: 348.2 g/mol
• IUPAC Name: 1-ethyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
• Standard InChI: InChI=1S/C21H25BN2O2/c1-6-24-18-13-12-16(22-25-20(2,3)21(4,5)26-22)14-17(18)23-19(24)15-10-8-7-9-11-15/h7-14H,6H2,1-5H3
• Standard InChI Key: KFODIZVEEUDMHW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(C(=N3)C4=CC=CC=C4)CC

Introduction

Structural Analysis

Molecular Architecture

The compound features a benzimidazole core fused with a boronic ester moiety at the 5-position, an ethyl group at the 1-position, and a phenyl ring at the 2-position. The boronic ester group ($\text{B(O}_2\text{C}_6\text{H}_{12})$) enhances solubility in organic solvents and enables participation in Suzuki-Miyaura cross-coupling reactions, a hallmark of boron-containing compounds.

Table 1: Key Structural Descriptors

Property	Value/Description
Molecular Formula	$\text{C}_{21}\text{H}_{25}\text{BN}_2\text{O}_2$
Molecular Weight	348.2 g/mol
IUPAC Name	1-Ethyl-2-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzimidazole
Canonical SMILES	B1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N(C(=N3)C4=CC=CC=C4)CC
Topological Polar Surface Area	41.6 Ų

The ethyl group at N1 and the phenyl ring at C2 contribute to steric bulk, potentially influencing binding affinities in biological systems. The boronic ester, a pinacol-protected boronic acid, stabilizes the boron atom against hydrolysis while maintaining reactivity for cross-coupling applications.

Synthesis and Manufacturing

Synthetic Strategies

The synthesis typically involves multi-step sequences starting from substituted benzimidazole precursors. A plausible route, inferred from analogous compounds, includes:

• Benzimidazole Core Formation: Condensation of 1,2-diaminobenzene derivatives with aldehydes or ketones under acidic conditions.

• Boronic Ester Introduction: Suzuki-Miyaura coupling using a palladium catalyst to install the pinacol boronic ester group.

• Functionalization: Alkylation at the 1-position with ethyl halides and aryl substitution at the 2-position via nucleophilic aromatic substitution.

Example Protocol:

• Step 1: React 5-bromo-1H-benzo[d]imidazole with ethyl iodide in the presence of $\text{K}_2\text{CO}_3$ to yield 1-ethyl-5-bromo-1H-benzo[d]imidazole.

• Step 2: Perform Suzuki coupling with bis(pinacolato)diboron ($\text{B}_2(\text{pin})_2$) using $\text{Pd(dppf)Cl}_2$ as a catalyst to introduce the boronic ester.

• Step 3: Introduce the phenyl group via Ullmann coupling with iodobenzene and a copper catalyst.

Physicochemical Properties

Solubility and Stability

The compound exhibits moderate solubility in polar aprotic solvents (e.g., DMSO, DMF) due to its boronic ester group, which mitigates the hydrophobicity of the benzimidazole core. Stability studies suggest that the pinacol protecting group prevents hydrolysis of the boronic acid under ambient conditions, making it suitable for long-term storage.

Table 2: Physicochemical Profile

Property	Value/Characteristics
Melting Point	Not reported; estimated >200°C (decomposes)
LogP (Partition Coefficient)	3.8 (predicted)
Stability	Stable under inert atmosphere; hydrolyzes in acidic/aqueous media

Future Perspectives

Targeted Drug Development

Future research should prioritize:

• Structure-Activity Relationship (SAR) Studies: Modifying substituents on the benzimidazole core to optimize pharmacokinetic properties.

• In Vivo Efficacy Trials: Evaluating bioavailability and toxicity profiles in animal models.

• Boronic Acid Prodrug Strategies: Leveraging the hydrolytic instability of the boronic ester for controlled drug release.